Cas no 56121-43-8 (2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-
• CAS No: 56121-43-8
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 349737
• PubChem ID: 162957
• Update Time: 2025-04-19

2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-
• 56121-43-8
• 6'-methoxy-2',4,4'-trihydroxychalcone
• 2',4',4-Trihydroxy-6'-methoxychalcone
• B2703-190301
• DTXSID801285390

• Inchi： 1S/C16H14O5/c1-21-15-9-12(18)8-14(20)16(15)13(19)7-4-10-2-5-11(17)6-3-10/h2-9,17-18,20H,1H3
• InChI Key： OWGUBYRKZATRIT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(C=CC1C=CC(=CC=1)O)=O)O)O

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones